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Compound of Interest

Compound Name: 3-Oxetanemethanol

Cat. No.: B038632

Technical Guide: Physical Properties of 3-
Oxetanemethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-
Oxetanemethanol (CAS No: 6246-06-6), a versatile building block in pharmaceutical and
chemical synthesis. This document outlines its boiling point and density, details the
experimental protocols for their determination, and presents a logical workflow for these
characterizations.

Core Physical Properties

The physical characteristics of 3-Oxetanemethanol are crucial for its application in synthesis,
purification, and formulation. Below is a summary of its key physical constants.

Physical Property Value Conditions
Boiling Point 204.4 °C at 760 mmHg[1]
165 °C at 23 mmHg[2]

Density 1.092 g/mL at 25 °C
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Note: The boiling point of 3-Oxetanemethanol has been reported at both atmospheric and
reduced pressures. The use of vacuum distillation, indicated by the boiling point at 23 mmHg, is
a common technique for purifying compounds that may be sensitive to high temperatures.

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail the standard methodologies for measuring the boiling point and
density of a liquid compound like 3-Oxetanemethanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Method 1: Distillation Method

This method is suitable when a sufficient quantity of the substance is available.

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distillation
flask, a condenser, a thermometer, and a receiving flask.

o Sample Preparation: The distillation flask is filled with 3-Oxetanemethanol to approximately
two-thirds of its volume, and boiling chips are added to ensure smooth boiling.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb before entering the condenser.

o Temperature Reading: The temperature is recorded when it stabilizes. This constant
temperature, at which the liquid and vapor are in equilibrium, is the boiling point. The
atmospheric pressure should also be recorded.

Method 2: Thiele Tube Method (for small quantities)
This micro-method is ideal when only a small amount of the substance is available.

o Sample Preparation: A small amount of 3-Oxetanemethanol is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed inside the test tube.
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e Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube
containing a high-boiling point oil.

e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample uniformly.

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is then discontinued.

o Temperature Reading: The boiling point is the temperature at which the liquid just begins to
enter the capillary tube as the apparatus cools.

Determination of Density

Density is the mass of a substance per unit volume.
Method 1: Using a Graduated Cylinder and Balance
This is a straightforward method for determining the density of a liquid.

o Mass Measurement: An empty, dry 100-mL graduated cylinder is weighed using an
electronic balance.

e Volume Measurement: A specific volume of 3-Oxetanemethanol (e.g., 20-25 mL) is added
to the graduated cylinder. The volume is read precisely from the bottom of the meniscus.

o Combined Mass Measurement: The graduated cylinder containing the liquid is weighed.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the combined mass. The density is then calculated by dividing the mass of the
liquid by its volume. To improve accuracy, this process can be repeated with additional
volumes of the liquid, and the average density is calculated.

Method 2: Using a Pycnometer

A pycnometer provides a more precise measurement of density.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b038632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Calibration: The mass of a clean, dry pycnometer is determined. It is then filled with a
reference liquid of known density (e.g., deionized water) at a specific temperature, and its
mass is measured again. The volume of the pycnometer can be calculated from the mass
and density of the reference liquid.

o Sample Measurement: The pycnhometer is emptied, dried, and then filled with 3-
Oxetanemethanol. Its mass is measured at the same temperature as the reference liquid.

o Calculation: The mass of the 3-Oxetanemethanol is determined by subtracting the mass of
the empty pycnometer. The density is then calculated by dividing the mass of the 3-
Oxetanemethanol by the calibrated volume of the pycnometer.

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of a chemical substance such as 3-Oxetanemethanol.
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Physical Property Determination Workflow
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Workflow for Determining Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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